4-Allyloxybiphenyl

• CAS No.: 20281-44-1
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-phenyl-4-prop-2-enoxybenzene
• InChI: InChI=1S/C15H14O/c1-2-12-16-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h2-11H,1,12H2
• InChI Key: FSLXCIJOWQAYPN-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2=CC=CC=C2

Description

4-Allyloxybiphenyl is a biphenyl derivative featuring an allyl ether group (-O-CH₂CH=CH₂) at the 4-position of one phenyl ring. The allyloxy moiety may enable crosslinking reactions or serve as a precursor for further functionalization, such as Claisen rearrangements or polymerization . Its molecular formula is inferred as C₁₅H₁₄O, with a molecular weight of 210.27 g/mol (calculated based on structural analogs).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 4-Allyloxybiphenyl and related biphenyl derivatives:

Compound	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
This compound	C₁₅H₁₄O (inferred)	Allyloxy (-O-CH₂CH=CH₂)	210.27 (calculated)	Potential polymer precursor; liquid crystal intermediate
4'-Cyano-4-nonyloxybiphenyl	C₂₂H₂₇NO	Cyano (-CN), nonyloxy (-O-C₉H₁₉)	321.46	R&D applications; liquid crystal component (alkyl chain enhances thermal stability)
4-Phenylphenol	C₁₂H₁₀O	Hydroxyl (-OH)	170.21	Antimicrobial agent; intermediate in dye synthesis (polar, reactive -OH group)
4-Allyloxy-phenol	C₉H₁₀O₂	Allyloxy (-O-CH₂CH=CH₂)	150.18	Polymer crosslinker; less thermally stable than biphenyl analogs